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Compound of Interest

2,2-Dibromo-3-oxo-butyric acid
Compound Name:
ethyl ester

Cat. No.: B1279488

A comprehensive analysis for researchers and drug development professionals.

Ethyl 2,2-dibromo-3-oxobutanoate, also known as 2,2-Dibromo-3-oxo-butyric acid ethyl
ester, is a chemical compound of interest in various synthetic applications. This guide provides
a concise overview of its key molecular and physical properties.

Molecular and Physical Data

A critical starting point for any experimental design is a clear understanding of the compound's
fundamental properties. The table below summarizes the key quantitative data for Ethyl 2,2-
dibromo-3-oxobutanoate.
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Property Value

Molecular Formula C6H8Br203

Molecular Weight 287.93 g/mol [1]

Exact Mass 287.93 g/mol [2][3]

CAS Number 89415-67-8[2]

Boiling Point 120-124 °C at 13 Torr[2]
XLogP3 1.9[2]

Polar Surface Area (PSA) 43.4 A?[2]

Experimental Protocols

Detailed experimental protocols for the determination of the above physicochemical properties
are standardized and widely published in chemical literature. For instance, molecular weight is
typically determined by mass spectrometry, while boiling point is measured using distillation
apparatus under reduced pressure. The octanol-water partition coefficient (XLogP3) is a
calculated value derived from the compound's structure, predicting its lipophilicity.

Logical Workflow for Compound Characterization

The process of characterizing a chemical compound like Ethyl 2,2-dibromo-3-oxobutanoate
follows a logical progression. The diagram below illustrates a typical workflow from initial
synthesis or acquisition to full characterization.
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Caption: Workflow for Chemical Compound Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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